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Compound of Interest

Compound Name: 2-BUTYNAL DIETHYL ACETAL
CAS No.: 2806-97-5
Cat. No.: B1580639

Get Quote

Introduction and Physicochemical Properties

2-Butynal diethyl acetal (CAS No: 2806-97-5) is an organic compound featuring both an
internal alkyne and an acetal functional group.[1] Its molecular formula is CsH1402.[2][3] This
molecule serves as a valuable intermediate in various organic syntheses, including for
pharmaceutical applications.[4] A thorough understanding of its structure is paramount for
predicting its reactivity and ensuring the identity and purity of subsequent products.

The compound typically presents as a clear, light yellow to yellow liquid and is known to be a
combustible substance that can cause eye, skin, and respiratory tract irritation.[2][5] Its stability
under normal conditions makes it a reliable reagent in multi-step syntheses.[1][6]

Core Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH1402 [31[7]
Molecular Weight ~142.20 g/mol [21[31[7]
Appearance .Cleiar light yellow to yellow 1]
liquid
Density ~0.9 g/mL at 25 °C [41[8]
Boiling Point 65-67 °C at 12 mm Hg [4][8]
Refractive Index (n20/D) ~1.426 [41[8]
CAS Number 2806-97-5 [1][2]

Molecular Structure Elucidation

The structure of 2-butynal diethyl acetal, systematically named 1,1-diethoxybut-2-yne, is
defined by a four-carbon chain.[7] Carbon-1 is the acetal carbon, bonded to a hydrogen and
two ethoxy groups. Carbons 2 and 3 form the internal alkyne triple bond, and Carbon-4 is a
terminal methyl group.

Caption: Molecular structure of 2-butynal diethyl acetal (1,1-diethoxybut-2-yne).

The following sections detail the analytical methodologies required to confirm this structure
unequivocally.

Spectroscopic Analysis Workflow

A multi-technique spectroscopic approach is essential for unambiguous structural confirmation.
Each method provides a unique and complementary piece of the structural puzzle.

Caption: Workflow for the comprehensive structural analysis of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise carbon-hydrogen
framework of an organic molecule.
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Expertise & Causality: We employ both *H and 3C NMR. *H NMR reveals the number of
distinct proton environments and their neighboring protons through chemical shift, integration,
and spin-spin splitting. 3C NMR provides a count of unique carbon atoms and identifies their

functional class (e.qg., alkyl, alkyne, acetal).

Expected Spectral Data: The structure predicts four distinct proton signals.
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Proton
Assignment

Predicted o
(ppm)

Multiplicity

Integration

Rationale

-CHs (on alkyne)

~1.8-2.0

Doublet (d) or
Triplet (t)

3H

Alkyne
deshielding;
coupling to the
acetal proton
across the triple
bond (long-

range).

-O-CH2-CHs (x2)

~3.5-3.8

Quartet (q)

4H

Protons on
carbon adjacent
to oxygen are
deshielded. Split
by the
neighboring
methyl group.

-O-CH2-CHs (x2)

~1.1-1.3

Triplet (t)

6H

Standard alkyl
region. Split by
the neighboring

methylene group.

>CH(O-)z

~5.2-54

Quartet (q) or
Singlet (s)

1H

Acetal proton is
significantly
deshielded by
two adjacent
oxygens. May
show long-range
coupling to the

alkyne methyl
group.

Protocol: *H NMR Spectrum Acquisition

o Sample Preparation: Dissolve 5-10 mg of purified 2-butynal diethyl acetal in ~0.6 mL of a

deuterated solvent (e.g., CDCIs3) in a standard 5 mm NMR tube.
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« Internal Standard: Add a small amount of tetramethylsilane (TMS) as a reference (& 0.00
ppm).

e Instrument Setup: Place the sample in the NMR spectrometer (e.g., 400 MHz or higher for
better resolution).

e Shimming: Optimize the magnetic field homogeneity (shimming) to obtain sharp, symmetrical
peaks.

e Acquisition: Acquire the spectrum using a standard pulse sequence. Process the resulting
Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline
correction.

e Analysis: Integrate the peaks to determine proton ratios and analyze chemical shifts and
splitting patterns to confirm the assignments.

Expected Spectral Data: The molecule's symmetry results in six unique carbon signals.

Carbon Assignment Predicted & (ppm) Rationale

CHs (on alkyne) ~3-10 Highly shielded sp3 carbon.

Standard terminal methyl

-O-CH2z2-CHs (x2) ~14 - 16 )

carbon in an ethyl group.

sp?3 carbon bonded to a single
-O-CH2-CHs (x2) ~60 - 65 oxygen is significantly

deshielded.

Alkyne sp carbons resonate in
-C=C-CHs ~75-85 this characteristic midrange

region.[9]

The second alkyne sp carbon,
>CH-C=C- ~80-90 slightly shifted due to proximity

to the acetal group.

The acetal carbon is highly
>CH(O-)2 ~95 - 105 deshielded by two directly

attached oxygen atoms.[9]
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Protocol: 13C NMR Spectrum Acquisition

Sample Preparation: Use the same sample prepared for tH NMR analysis.
 Instrument Setup: Tune the spectrometer to the 13C frequency.

o Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. This is
standard practice to ensure each unique carbon appears as a single, sharp line, simplifying
the spectrum.

e Processing & Analysis: Process the FID and reference the spectrum to the solvent peak
(e.g., CDCls at & 77.16 ppm) or TMS (4 0.00 ppm). Correlate the number of signals with the
expected number of unique carbons.

Infrared (IR) Spectroscopy

Expertise & Causality: IR spectroscopy is used to confirm the presence of key functional
groups and, just as importantly, the absence of others. For 2-butynal diethyl acetal, we expect
to see C-O and C=C stretches, and the absence of a C=0 (aldehyde) stretch confirms the

successful acetal formation.

Expected Absorption Bands:
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Functional Group

Wavenumber . -
Intensity Significance
(cm™)

C-H (sp?3) stretch

Presence of alkyl
2850 - 3000 Strong (methyl and ethyl)
groups.[10]

C=C (internal alkyne)

Confirms the
presence of the

2100 - 2260 Weak to Medium internal alkyne. This
peak can be weak.[11]
[12]13]

C-O (acetal) stretch

Strong, characteristic

absorption for the C-O
1050 - 1150 Strong ]

single bonds of the

acetal.

C=0 (aldehyde)

Absence confirms

complete conversion
~1725 (Absent) ]

from the starting

aldehyde.

O-H (alcohol)

Absence of a broad

O-H band confirms

the absence of
~3200-3600 (Absent) .

residual alcohol

starting material or

water.

Protocol: ATR-FTIR Spectrum Acquisition

¢ Instrument Preparation: Record a background spectrum of the clean Attenuated Total

Reflectance (ATR) crystal.

o Sample Application: Apply a single drop of neat 2-butynal diethyl acetal liquid directly onto

the ATR crystal.
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e Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to
improve the signal-to-noise ratio.

o Data Processing: The software automatically ratios the sample spectrum against the
background spectrum to produce the final transmittance or absorbance spectrum.

e Analysis: Identify the characteristic absorption bands and confirm them against the expected
values.

Mass Spectrometry (MS)

Expertise & Causality: Mass spectrometry provides the molecular weight of the compound and
offers structural clues through its fragmentation pattern. Electron lonization (EIl) is a common
technique that induces reproducible fragmentation. For acetals, a characteristic fragmentation
is the loss of an alkoxy group to form a stable oxonium ion.[14]

Expected Fragmentation Pattern (under El):

m/z Value Proposed Fragment Significance

Molecular lon (M*+"). Confirms
142 [CsH1402]* the molecular weight. May be
weak or absent in acetals.[14]

113 [M - CzHs]* Loss of an ethyl radical.

Key Fragment. Loss of an

ethoxy radical (-OCzHs) to
97 [M - OC2Hs]*+ form a resonance-stabilized

oxonium ion. This is often the

base peak.

4115

45 [OCzHs]* Ethoxy cation.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
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e Sample Preparation: Prepare a dilute solution of the compound (~100 ppm) in a volatile
organic solvent (e.g., dichloromethane or ethyl acetate).

e GC Method: Inject a small volume (e.g., 1 yL) into the GC-MS system. Use a suitable
capillary column (e.g., DB-5ms) and a temperature program that allows for the elution of the
compound as a sharp peak.

e MS Method: As the compound elutes from the GC column, it enters the MS ion source
(typically set to 70 eV for El). The mass analyzer scans a mass range (e.g., m/z 40-200) to
detect the molecular ion and its fragments.

o Data Analysis: Analyze the mass spectrum corresponding to the GC peak of the compound.
Identify the molecular ion peak and compare the fragmentation pattern with the expected
pathways to validate the structure.

Conclusion

The structural analysis of 2-butynal diethyl acetal is a clear-cut process when approached
with a logical, multi-faceted analytical workflow. The convergence of data from *H NMR, 13C
NMR, IR Spectroscopy, and Mass Spectrometry provides an unassailable confirmation of its
identity. *H and 3C NMR define the carbon-hydrogen framework, IR spectroscopy verifies the
presence of the critical alkyne and acetal functional groups while confirming the absence of
starting materials, and Mass Spectrometry validates the molecular weight and reveals
characteristic, predictable fragmentation patterns. This comprehensive guide provides the
technical foundation and procedural details necessary for any scientist to confidently verify the
structure of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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